Cas no 887978-24-7 (4-(aminomethyl)-4-(4-methylphenyl)cyclohexan-1-ol)

4-(Aminomethyl)-4-(4-methylphenyl)cyclohexan-1-ol is a cyclohexane derivative featuring both an aminomethyl and a hydroxyl functional group, along with a 4-methylphenyl substituent. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical intermediates. The presence of the aminomethyl group enables further derivatization, while the hydroxyl group enhances solubility and reactivity in polar environments. The aromatic methylphenyl moiety contributes to stability and potential binding interactions in target molecules. This compound is valued for its balanced hydrophilicity and lipophilicity, making it suitable for fine chemical synthesis. Its well-defined stereochemistry and functional group compatibility support its use in controlled reactions, offering a reliable building block for advanced organic synthesis.
4-(aminomethyl)-4-(4-methylphenyl)cyclohexan-1-ol structure
887978-24-7 structure
Product Name:4-(aminomethyl)-4-(4-methylphenyl)cyclohexan-1-ol
CAS No:887978-24-7
MF:C14H21NO
MW:219.322643995285
MDL:MFCD06410565
CID:1056758
PubChem ID:24730044
Update Time:2025-10-23

4-(aminomethyl)-4-(4-methylphenyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 4-(Aminomethyl)-4-(p-tolyl)cyclohexanol
    • 4-(aminomethyl)-4-(4-methylphenyl)Cyclohexanol
    • 4-(AMINOMETHYL)-4-P-TOLYLCYCLOHEXANOL
    • 4-(aminomethyl)-4-(4-methylphenyl)cyclohexan-1-ol
    • SY015589
    • SCHEMBL3212477
    • AC7656
    • 4-(Aminomethyl)-4-(p-tolyl)cyclohexan-1-ol
    • 887978-24-7
    • CS-0281256
    • AKOS022183956
    • SB79423
    • FT-0728554
    • EN300-1843048
    • A861426
    • MFCD06410565
    • DB-023596
    • MDL: MFCD06410565
    • Inchi: 1S/C14H21NO/c1-11-2-4-12(5-3-11)14(10-15)8-6-13(16)7-9-14/h2-5,13,16H,6-10,15H2,1H3
    • InChI Key: DHIOBIATTYQQCB-UHFFFAOYSA-N
    • SMILES: OC1CCC(C2C=CC(C)=CC=2)(CN)CC1

Computed Properties

  • Exact Mass: 219.16200
  • Monoisotopic Mass: 219.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.25000
  • LogP: 2.82670

4-(aminomethyl)-4-(4-methylphenyl)cyclohexan-1-ol Customs Data

  • HS CODE:2921499090
  • Customs Data:

    China Customs Code:

    2921499090

    Overview:

    2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-(aminomethyl)-4-(4-methylphenyl)cyclohexan-1-ol Pricemore >>

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Additional information on 4-(aminomethyl)-4-(4-methylphenyl)cyclohexan-1-ol

Recent Advances in the Study of 4-(aminomethyl)-4-(4-methylphenyl)cyclohexan-1-ol (CAS: 887978-24-7)

4-(aminomethyl)-4-(4-methylphenyl)cyclohexan-1-ol (CAS: 887978-24-7) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) drugs. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4-(aminomethyl)-4-(4-methylphenyl)cyclohexan-1-ol, emphasizing its role as a precursor in the production of sigma-1 receptor ligands. The study demonstrated that the compound can be efficiently synthesized through a multi-step process involving reductive amination and subsequent hydroxylation. The authors reported a high yield of 75%, with excellent purity, making it a viable candidate for large-scale production.

In addition to its synthetic utility, 4-(aminomethyl)-4-(4-methylphenyl)cyclohexan-1-ol has been investigated for its pharmacological properties. A preclinical study conducted by researchers at the University of California, San Francisco, revealed that the compound exhibits moderate affinity for the sigma-1 receptor, a protein implicated in neuroprotection and cognitive function. This finding suggests potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Further research has explored the compound's mechanism of action. Molecular docking studies indicate that 4-(aminomethyl)-4-(4-methylphenyl)cyclohexan-1-ol interacts with the sigma-1 receptor at a unique binding site, distinct from other known ligands. This specificity could pave the way for the development of targeted therapies with reduced off-target effects. However, additional in vivo studies are needed to validate these findings and assess the compound's safety profile.

The potential applications of 4-(aminomethyl)-4-(4-methylphenyl)cyclohexan-1-ol extend beyond CNS disorders. A recent patent application filed by a leading pharmaceutical company describes its use as a building block for the synthesis of anti-inflammatory agents. The patent highlights the compound's versatility and its ability to serve as a scaffold for the design of new drugs with improved efficacy and reduced side effects.

Despite these promising developments, challenges remain in the clinical translation of 4-(aminomethyl)-4-(4-methylphenyl)cyclohexan-1-ol. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical testing. Collaborative efforts between academia and industry will be essential to overcome these hurdles and unlock the compound's full therapeutic potential.

In conclusion, 4-(aminomethyl)-4-(4-methylphenyl)cyclohexan-1-ol (CAS: 887978-24-7) represents a promising candidate for drug development, with applications ranging from neurodegenerative diseases to inflammatory conditions. Continued research into its synthesis, pharmacological properties, and mechanism of action will be crucial for advancing its clinical utility. This brief underscores the importance of interdisciplinary collaboration in translating laboratory findings into real-world therapies.

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